6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine

• IUPAC Name: 6-chloro-3-iodo-2H-pyrazolo[4,3-c]pyridine
• InChI: InChI=1S/C6H3ClIN3/c7-5-1-4-3(2-9-5)6(8)11-10-4/h1-2H,(H,10,11)
• InChI Key: METUREDHGCAEJK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC2=C(NN=C21)I)Cl
• Molecular Formula: C6H3ClIN3
• DSSTOX Substance ID: DTXSID40743383
• Molecular Weight: 279.46 g/mol
• CAS RN: 1260672-72-7

Description

“6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine” is a chemical compound with the linear formula C9H9ClIN3. It is a pale-yellow to yellow-brown solid. This compound is used as a pharmaceutical intermediate for laboratory research and development.

Molecular Structure Analysis

The molecular structure of “6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine” can be represented by the SMILES string Clc1cc2[nH]nc(I)c2cn1. The molecular weight of this compound is 279.47. The InChI code for this compound is 1S/C6H3ClIN3/c7-5-1-4-3(2-9-5)6(8)11-10-4/h1-2H,(H,10,11).

Physical And Chemical Properties Analysis

“6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine” is a solid compound. The molecular weight of this compound is 279.47. The InChI code for this compound is 1S/C6H3ClIN3/c7-5-1-4-3(2-9-5)6(8)11-10-4/h1-2H,(H,10,11).

Scientific Research Applications

• Vilkauskaitė et al. (2011) discussed the use of 5-chloro-1-phenyl-1H-pyrazole-4-carbaldehydes as precursors in Sonogashira-type reactions, leading to the synthesis of various pyrazolo[4,3-c]pyridines, which are structurally related to 6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine (Vilkauskaitė, Šačkus, & Holzer, 2011).

• Lavecchia et al. (2004) described the synthesis of novel 3-iodo-1H-pyrazolo[3,4-b]pyridines, which have potential in various coupling reactions, indicative of applications in complex organic synthesis and potentially pharmaceuticals (Lavecchia, Berteina-Raboin, & Guillaumet, 2004).

• Zedan, El-Taweel, & El-Menyawy (2020) explored the structural, optical, and junction characteristics of pyrazolo[4,3-b]pyridine derivatives, which are closely related to 6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine. These derivatives have applications in materials science, particularly in optoelectronic devices (Zedan, El-Taweel, & El-Menyawy, 2020).

• Razmienė et al. (2021) synthesized a library of 2,4,6,7-tetrasubstituted-2H-pyrazolo[4,3-c]pyridines, which demonstrated antiproliferative activity against various cancer cell lines. This indicates potential applications in medicinal chemistry and cancer research (Razmienė et al., 2021).

• Palka et al. (2014) presented a synthesis of 1-phenyl-3-trifluoromethyl-1H-pyrazolo[4,3-c]pyridines, which are structurally related to 6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine, indicating potential applications in the development of organofluorine compounds (Palka, Di Capua, Anzini, Vilkauskaitė, Šačkus, & Holzer, 2014).

Safety and Hazards

“6-Chloro-3-iodo-1H-pyrazolo[4,3-c]pyridine” is classified as Acute Tox. 4 Oral, which means it is harmful if swallowed. It should be stored in a place classified as Combustible Solids. The compound does not have a flash point.

Mechanism of Action

Target of Action

This compound belongs to the family of pyrazolopyridines, which have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine

Mode of Action

It’s known that pyrazolopyridines can interact with their targets in a variety of ways, leading to changes in cellular function . More detailed studies are required to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Given the structural similarity to purine bases, it’s possible that this compound could interfere with pathways involving these molecules

Result of Action

As a member of the pyrazolopyridine family, it may have similar effects to other compounds in this group . .